Cas no 10180-86-6 (Azuleno[6,5-b]furan-2,5-dione,4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,7aR,8R,9aR)-)

• Product Name: Azuleno[6,5-b]furan-2,5-dione,4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,7aR,8R,9aR)-
• CAS No: 10180-86-6
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 144048
• PubChem ID: 442142
• Update Time: 2025-04-19

Azuleno[6,5-b]furan-2,5-dione,4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,7aR,8R,9aR)- Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2,5-dione,4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-,(3aR,4S,4aR,7aR,8R,9aR)-
• [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] acetate
• Helenalin acetate
• Azuleno[6,5-b]furan-2,5-dione, 4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-, (3aR,4S,4aR,7aR,8R,9aR)-
• Acetylhelenalin (Angustibalin)
• NS00010543
• CHEBI:2723
• NCGC00247547-01
• HELANIN ACETATE
• NSC 166124
• Azuleno(6,5-b)furan-2,5-dione, 4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-, (3aR-(3aalpha,4alpha,4abeta,7aalpha,8alpha,9aalpha))-
• Helenalin 6-acetate
• CHEMBL486196
• HMS2224K23
• HY-114519
• (5,8a-dimethyl-1-methylidene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl) acetate
• [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylidene-2,8-bis(oxidanylidene)-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] ethanoate
• acetic acid [(3aR,5R,5aR,8aR,9S,9aR)-2,8-diketo-5,8a-dimethyl-1-methylene-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] ester
• SCHEMBL509228
• C09293
• SMR000445656
• MLS000728543
• CS-0063359
• DTXSID60144191
• 6-O-acetylhelenalin
• acetic acid [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] ester
• 10180-86-6
• Angustibalin
• cid_442142
• [(3aR,5R,5aR,8aR,9S,9aR)-5,8a-dimethyl-1-methylene-2,8-dioxo-3a,4,5,5a,9,9a-hexahydroazuleno[6,5-b]furan-9-yl] acetate
• BDBM43482
• AKOS040748522
• Q27105781
• Linifolin A
• Bigelovin
• Balduilin
• 6alpha,8alpha-dihydroxy-4-oxo-ambrosa-2,11(13)-dien-12-oic acid-12,8-lactone acetate
• NSC153859
• Azuleno[6,5-dione, 4-(acetyloxy)-3,3a,4,4a,7a,8,9,9a-octahydro-4a,8-dimethyl-3-methylene-, [3aR-(3a.alpha.,4.alpha.,4a.beta.,7a.alpha.,8.alpha.,9a.alpha.)]-
• 6895-47-2
• 6-O-Acetylmexicanin I
• 4a,8-dimethyl-3-methylidene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl acetate
• NSC166124
• NSC-166124
• DTXSID20975281
• (3aR)-2,3,3a,4,4a,5,7aalpha,8,9,9aalpha-Decahydro-4abeta,8alpha-dimethyl-3-methylene-4beta-acetoxyazuleno[6,5-b]furan-2,5-dione
• NSC-153859
• BCP34451

• Inchi： 1S/C17H20O5/c1-8-7-12-14(9(2)16(20)22-12)15(21-10(3)18)17(4)11(8)5-6-13(17)19/h5-6,8,11-12,14-15H,2,7H2,1,3-4H3/t8-,11+,12-,14-,15+,17+/m1/s1
• InChI Key： DCNRYQODUSSOKC-HKHYKUHTSA-N
• SMILES： O1C(C(=C)[C@@H]2[C@H]1C[C@@H](C)[C@@H]1C=CC([C@@]1(C)[C@H]2OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 304.131
• Monoisotopic Mass: 304.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 466.6°C at 760 mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.541
• PSA: 69.67000
• LogP: 1.81710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones